N-(thiophen-2-yl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide

• IUPAC Name: N-thiophen-2-yl-4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidine-1-carboxamide
• InChI: InChI=1S/C16H16F3N3O2S/c17-16(18,19)11-3-4-13(20-10-11)24-12-5-7-22(8-6-12)15(23)21-14-2-1-9-25-14/h1-4,9-10,12H,5-8H2,(H,21,23)
• InChI Key: MXMQVBGJJXAULU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C(F)(F)F)C(=O)NC3=CC=CS3
• Molecular Formula: C16H16F3N3O2S
• Molecular Weight: 371.4 g/mol
• CAS No.: 1421456-94-1

Description

N-(thiophen-2-yl)-4-((5-(trifluoromethyl)pyridin-2-yl)oxy)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C16H16F3N3O2S and its molecular weight is 371.38. The purity is usually 95%.
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Scientific Research Applications

Anti-Angiogenic and DNA Cleavage Activities

A study conducted by Vinaya Kambappa et al. (2017) synthesized a series of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives. These derivatives were evaluated for their ability to inhibit in vivo angiogenesis using the chick chorioallantoic membrane (CAM) model. Furthermore, their DNA cleavage abilities were assessed, revealing significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents due to both anti-angiogenic and cytotoxic effects Chemistry Central Journal.

Mycobacterium tuberculosis GyrB Inhibitors

V. U. Jeankumar et al. (2013) designed and synthesized a series of thiazole-aminopiperidine hybrid analogues as novel inhibitors of Mycobacterium tuberculosis GyrB. Among the synthesized compounds, one exhibited promising activity against Mycobacterium smegmatis GyrB ATPase assay, Mycobacterium tuberculosis DNA gyrase super coiling assay, and displayed antituberculosis activity without significant cytotoxicity European Journal of Medicinal Chemistry.

Heterocyclic Synthesis

Research by R. Mohareb et al. (2004) focused on the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards various nitrogen nucleophiles, yielding a variety of heterocyclic derivatives. This study underscores the synthetic utility of thiophenylhydrazonoacetates in producing diverse heterocyclic compounds, which can have significant applications in developing new therapeutic agents Heteroatom Chemistry.

Novel Synthesis Techniques

A study by Jason J. Holt et al. (2007) explored microwave-assisted synthesis of julolidine-9-carboxamide derivatives, demonstrating the synthetic utility of enaminoester moiety in heterocyclic synthesis. The research provided insights into novel synthesis techniques, highlighting the potential for creating diverse heterocyclic structures with varied biological activities The Journal of Organic Chemistry.